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Compound of Interest

Compound Name: Rebaudioside G

Cat. No.: B1342904 Get Quote

Rebaudioside G, a minor steviol glycoside found in the leaves of Stevia rebaudiana Bertoni, is

utilized in research for the development of sweeteners.[1] As with any laboratory chemical,

understanding the proper disposal procedures is crucial for maintaining a safe and compliant

work environment. This guide provides essential safety and logistical information for the

disposal of Rebaudioside G.

Summary of Disposal Procedures
Rebaudioside G is not classified as a hazardous substance.[2] However, proper disposal is

necessary to ensure environmental safety and regulatory compliance. The primary methods of

disposal involve treating it as an unused product and adhering to all relevant environmental

regulations.
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Disposal Method Description Regulatory Considerations

Licensed Professional Waste

Disposal

A licensed contractor can

handle the disposal of

Rebaudioside G. This may

involve incineration by

dissolving the material in a

combustible solvent.[3]

Recommended for ensuring

compliance with all disposal

regulations.

Landfill

For spilled material, after

sweeping up, disposal in a

landfill may be an option.[4]

Must be in accordance with

local authority regulations and

EPA spill control plans.[4]

Incineration

Burning in a chemical

incinerator, potentially

equipped with an afterburner

and scrubber, is a suggested

method.[3]

Requires appropriate facilities

and adherence to air quality

standards.

Dilution

Disposal through dilution may

be permissible under certain

local regulations.[4]

The generation of waste

should be avoided or

minimized wherever possible.

[4]

Experimental Protocols for Disposal
While specific experimental protocols for the disposal of Rebaudioside G are not detailed in

safety data sheets, the following procedural steps can be inferred for safe handling and

disposal in a laboratory setting.

Step 1: Containment

In case of a spill, pick up and arrange for disposal without creating dust.[3]

Use appropriate tools to place the spilled solid into a convenient and suitable, closed

container for disposal.[5]

Step 2: Storage Before Disposal
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Keep the waste material in a tightly closed, suitable container.[3][6]

Store in a dry, cool, and well-ventilated place pending disposal.[6] Recommended storage

temperature for the pure product is 2 - 8°C.[3]

Step 3: Final Disposal

Dispose of the contained waste as an unused product, observing all federal, state, and local

environmental regulations.[3]

Engage a licensed professional waste disposal service to manage the final disposal of the

material.[3][4]

Logical Workflow for Rebaudioside G Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Rebaudioside G in a laboratory environment.
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Caption: Workflow for the safe disposal of Rebaudioside G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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